Cas no 18111-13-2 ( )

  structure
  structure
Product Name: 
CAS No:18111-13-2
MF:C11H18ClNO4
MW:263.717922687531
CID:906930
PubChem ID:24194781
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(3,4,5-trimethoxyphenyl)ethanol,hydrochloride
    • Α-(AMINOMETHYL)-3,4,5-TRIMETHOXYBENZYL ALCOHOL HCL
    • 2-Amino-1(3)H-benzimidazol-5-carbonsaeure
    • 2-amino-1(3)H-benzimidazole-5-carboxylic acid
    • 2-Amino-1-(3,4,5-trimethoxy-phenyl)-aethanol, Hydrochlorid
    • 2-amino-1-(3,4,5-trimethoxy-phenyl)-ethanol, hydrochloride
    • 2-Amino-1H-benzimidazole-5-carboxylic acid
    • 2-amino-1H-benzo[d]imidazole-5-carboxylic acid
    • 2-amino-1H-benzoimidazole-5-carboxylic acid
    • 2-amino-5-carboxy benzimidazole
    • AC1Q531A
    • AG-H-04830
    • CTK2H701
    • SureCN1261208
    • SureCN1870891
    • 2-Amino-1-(3,4,5-trimethoxy-phenyl)-ethanol h ydrochloride
    • BENZYL ALCOHOL, alpha-(AMINOMETHYL)-3,4,5-TRIMETHOXY-, HYDROCHLORIDE
    • NSC173081
    • 2-amino-1-(3,4,5-trimethoxyphenyl)ethanol hydrochloric acid salt
    • NSC-173081
    • DS-007243
    • 18111-13-2
    • SCHEMBL7930046
    • FXZLKKOLQKAYNM-UHFFFAOYSA-N
    •  
    • Inchi: 1S/C11H17NO4.ClH/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3;/h4-5,8,13H,6,12H2,1-3H3;1H
    • InChI Key: FXZLKKOLQKAYNM-UHFFFAOYSA-N
    • SMILES: Cl.OC(CN)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 227.11581
  • Monoisotopic Mass: 263.0924357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.94
  • LogP: 2.20680
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